Cas no 899961-00-3 (1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899961-00-3
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 5491654
• Update Time: 2025-10-21

1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-3,4-dihydro-
• 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C24H27N3O3/c1-16-7-8-18(14-17(16)2)25-24(28)27-13-12-26-11-5-6-21(26)23(27)20-15-19(29-3)9-10-22(20)30-4/h5-11,14-15,23H,12-13H2,1-4H3,(H,25,28)
• InChI Key： RAYINTOXCUUOJM-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(C)C(C)=C1)=O)C2C1=CC(OC)=CC=C1OC

Additional information on 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899961-00-3)

The compound 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899961-00-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex pyrrolopyrazine core, combined with dimethoxyphenyl and dimethylphenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has surged due to their versatility in medicinal chemistry. The compound's carboxamide moiety and aromatic dimethoxy groups contribute to its ability to interact with biological targets, making it a subject of studies in neurodegenerative diseases and cancer therapeutics. Its CAS No. 899961-00-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization strategies. The presence of both electron-donating (methoxy) and sterically hindered (dimethylphenyl) groups poses challenges in optimization, which has led to innovations in green chemistry and catalytic methods. These advancements align with the growing focus on sustainable synthesis in the chemical industry.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest its potential in modulating cell signaling pathways, particularly those involving protein-protein interactions. Its lipophilic nature and molecular weight (calculated to be within drug-like space) further support its suitability for lead optimization. Researchers are also exploring its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) to evaluate its viability as a therapeutic agent.

Beyond biomedical applications, 1-(2,5-dimethoxyphenyl)-N-(3,4-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has potential in material science. Its conjugated system and rigid framework could be exploited in organic electronics, such as OLEDs or photovoltaic materials. The compound's fluorescence properties are also of interest for developing molecular probes in imaging technologies.

In summary, CAS No. 899961-00-3 represents a multifaceted compound with broad interdisciplinary relevance. Its structural complexity and functional diversity make it a valuable subject for ongoing research in drug discovery, chemical biology, and advanced materials. As scientific inquiries into its properties deepen, this compound may unlock new possibilities in both therapeutic and technological domains.